Cas no 465-65-6 (Naloxone)

Naloxone structure

Product Name:Naloxone

CAS No:465-65-6

MF:C₁₉H₂₁NO₄

MW:327.37

MDL:MFCD00242634

CID:37599

PubChem ID:5284596

Update Time:2024-10-29

Naloxone Chemical and Physical Properties

Names and Identifiers

- Naloxone
- (5alpha)-3,14-Dihydroxy-17-prop-2-en-1-yl-4,5-epoxymorphinan-6-one
- (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
- Naloxone solution
- (5α)-4,5-Epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-one
- [14C]-Naloxone
- [3H]-Naloxone
- EN 1530 base
- l-Naloxone
- n-Allylnoroxymorphone
- Nalone
- Naloxona
- Naloxonum
- Narcan
- Narcanti
- Narcon
- Naloxone, (controlled)
- Naloxonum (Latin)
- RAM-301
- Q282902
- HY-17417A
- N-Allyl-noroxymorphone
- BIDD:GT0110
- (4R,4aS,7aR,12bS)-3-allyl-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- EINECS 207-365-7
- DTXCID703349
- 17-Allyl-3,14-dihydroxy-4,5-alpha-epoxymorphinan-6-one
- Morphinan-6-one, 4,5alpha-epoxy-3,14-dihydroxy-17-(2-propenyl)-
- PDSP2_001520
- BRN 1089071
- NALOXONE [INN]
- CS-0012343
- NALOXONE [VANDF]
- SCHEMBL34284
- (5alpha)-4,5-Epoxy-3,14-dihydroxy-17-(2-propenyl)morphinan-6-one
- NALOXONE [MI]
- (5alpha)-4,5-Epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-one
- BSPBio_000122
- BDBM579486
- MLS000069540
- Prestwick3_000111
- GTPL1676
- l-N-Allyl-7,8-dihydro-14-hydroxynormorphinone
- Prestwick1_000111
- 1-N-Allyl-14-hydroxynordihydromorphinone
- DBL Naloxone (TN)
- SMR000058766
- DB01183
- UZHSEJADLWPNLE-GRGSLBFTSA-N
- A06AH04
- (-)-N-allyl-14-hydroxynordihydroxymorphinan-6-one
- BRD-K67511046-003-03-7
- 12-Allyl-7,7a,8,9-tetrahydro-3,7a-dihydroxy-4aH-8,9c-iminoethanophenanthro[4,5-bcd]furan-5(6H)-one
- BDBM50000788
- US11484525, Compound Naloxone
- Prestwick0_000111
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one (naloxone)
- naloxoni hydrochloridum
- 17-Allyl-4,5alpha-epoxy-3,14-dihydroxymorphinan-6-one
- NALOXONE [EMA EPAR]
- 17-ALLYL-4,5A-EPOXY-3,14-DIHYDROXYMORPHINAN-6-ONE
- 36B82AMQ7N
- Tox21_112006_1
- BPBio1_000136
- 2-(([2-(ETHYLTHIO)-3-PYRIDYL]CARBONYL)AMINO)-4-(METHYLTHIO)BUTANOICACID
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one(Naxolone)
- DTXSID8023349
- Morphinan-6-one, 17-allyl-4,5alpha-epoxy-3,14-dihydroxy- (8CI)
- Prestwick2_000111
- Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5alpha)-
- (-)-Naloxone
- NCGC00274058-01
- (naloxone) 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- 4aH-8,5-bcd]furan-5(6H)-one, N-allyl-7,7a,8,9-tetrahydro-3,7a-dihydroxy-
- 12-Allyl-7,7a,8,9-tetrahydro-3,7a-dihydroxy-4aH-8,9c-iminoethanophenanthro(4,5-bcd)furanone
- NALOXONE [WHO-DD]
- NALOXONE [USP-RS]
- V03AB15
- 4683B
- 4-allyl-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- NIOSH/QD2135000
- CHEBI:7459
- EN300-19748912
- Morphinan-6-one, 4,5-alpha-epoxy-3,14-dihydroxy-17-(2-propenyl)-
- NS00002914
- Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5.alpha.)-
- NCGC00024674-03
- Kloxxado (naloxone hydrochloride nasal spray)
- NSC-70413
- NSC70413
- QD21350000
- NALOXONE [HSDB]
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one( Naloxone)
- 17-allyl-3,14-dihydroxy-4,5alpha-epoxymorphinan-6-one
- C07252
- Naloxona [INN-Spanish]
- Normorphinone, N-allyl-7,8-dihydro-14-hydroxy-, (-)-
- (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
- 17-Allyl-4,5-alpha-epoxy-3,14-dihydroxymorphinan-6-one
- 4-allyl-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one(naloxone)C2H2O4
- Nyxoid
- BDBM54795
- Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5alpha)- (9CI)
- Naloxonum [INN-Latin]
- UNII-36B82AMQ7N
- HMS2090F20
- Naloxone [INN:BAN]
- N-Allyl-4,5alpha-epoxy-3,14-dihydroxy-6-morphinanon
- (naloxone)4-allyl-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- Normorphinone, N-allyl-dihydro-14-hydroxy-
- AKOS016009988
- l-N-Allyl-14-hydroxynordihydromorphinone
- (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- Naloxonum (INN-Latin)
- 1-N-Allyl-7,8-dihydro-14-hydroxynormorphinone
- Tox21_112006
- 465-65-6
- Naloxone (INN)
- (4R,4aS,7aR,12bS)-4a,9-bis(oxidanyl)-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- Morphinan-6-one,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5.alpha.)-
- NCGC00162267-02
- NALOXONE [ORANGE BOOK]
- (naloxone)4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- NALOXONE (USP-RS)
- CAS-465-65-6
- NSC 70413
- MORPHINAN-6-ONE, 4,5-EPOXY-3,14-DIHYDROXY-17-(2-PROPENYL)-
- NLX
- Morphinan-6-one,5.alpha.-epoxy-3,14-dihydroxy-17-(2-propenyl)-
- BRD-K67511046-001-02-3
- NCGC00024674-02
- SMP1_000205
- Morphinan-6-one, 17-allyl-4,5alpha-epoxy-3,14-dihydroxy-
- Naloxone Nasal Spray
- (-)-N-ALLYL-14-HYDROXYNORDIHYDROMORPHINONE
- CHEMBL80
- Morphinan-6-one, 17-allyl-3,14-dihydroxy-4,5-alpha-epoxy-
- GTPL1638
- cid_5464092
- Normorphinone, 7,8-dihydro-N-allyl-14-hydroxy-
- SPBio_002061
- D08249
- (1S,5R,13R,17S)-10,17-dihydroxy-4-(prop-2-en-1-yl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-trien-14-one
- HSDB 3279
- Naloxona (INN-Spanish)
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- Morphinan-6-one,5.alpha.-epoxy-3,14-dihydroxy-
- [17-(2,3-3H-2-propenyl)]-4, 5a -epoxy-3,14-dihydroxymorphinan-6-one
- 7,8-Dihydro-N-allyl-14-hydroxynormorphinone
- [3H]naloxone
- DBL Naloxone
- MLS000736771
- Nalossone
- 3,14-dihydroxy-17-(prop-2-en-1-yl)-4,5alpha-epoxymorphinan-6-one
- [N-allyl-2,3-3H]naloxone
- Nalossone [DCIT]
- DA-65917
- BRD-K67511046-003-15-1
- BRD-K67511046-003-14-4
- BRD-K67511046-003-16-9
- NCGC00024674-14
- MDL： MFCD00242634
- Inchi： InChI=1S/C19H21NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-10H2/t14-,17+,18+,19-/m1/s1
- InChI Key： UZHSEJADLWPNLE-GRGSLBFTSA-N
- SMILES： C=CCN1CC[C@@]23C4=C5C=CC(=C4O[C@H]3C(=O)CC[C@]2([C@H]1C5)O)O

Computed Properties

Exact Mass: 327.14700
Monoisotopic Mass: 327.147058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 594
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70
Topological Polar Surface Area: 70
XLogP4: 2.1
Isotope Atom Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: nothing

Experimental Properties

Color/Form: White to slightly off white powder
Density: 1.2223 (rough estimate)
Melting Point: 184° (Lewenstein), 177-178° (Sankyo Co.)
Boiling Point: 465.27°C (rough estimate)
Flash Point: 276.1ºC
Refractive Index: 1.5000 (estimate)
Stability/Shelf Life: Not particularly hygroscopic; can oxidize; relatively stable in heat hydrochloride
PSA: 70.00000
LogP: 1.23930
Specific Rotation: D20 -194.5° (c = 0.93 in CHCl3)

Naloxone Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P301+P312+P330-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment.
Hazardous Material Identification：
Storage Condition：To prevent excessive light, it should be protected from excessive moisture and air contact. The storage temperature is lower than 30 ° C

Naloxone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	N-004-1ML	Naloxone	465-65-6		1ml	¥461.21	2023-05-01
TRC	N284995-1mg	Naloxone	465-65-6		1mg	$ 68.00	2023-09-06
TRC	N284995-5mg	Naloxone	465-65-6		5mg	$125.00	2023-05-17
TRC	N284995-10mg	Naloxone	465-65-6		10mg	$ 155.00	2023-09-06
TRC	N284995-100mg	Naloxone	465-65-6		100mg	$ 357.00	2023-09-06
TRC	N284995-250mg	Naloxone	465-65-6		250mg	$696.00	2023-05-17
TRC	N284995-1g	Naloxone	465-65-6		1g	$1618.00	2023-05-17
Key Organics Ltd	KS-5379-1MG	Naloxone Hydrochloride	465-65-6	>97%	1mg	£36.00	2025-02-08
Key Organics Ltd	KS-5379-5MG	Naloxone Hydrochloride	465-65-6	>97%	5mg	£42.00	2025-02-08
Key Organics Ltd	KS-5379-10MG	Naloxone Hydrochloride	465-65-6	>97%	10mg	£51.00	2025-02-08

Naloxone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:465-65-6)纳洛酮

Order Number:LE25955612

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

Naloxone Related Literature

1. An in vitro rat model of colonic motility to determine the effect of β-casomorphin-5 on propagating contractions

J. E. Dalziel,N. J. Spencer,K. E. Dunstan,A. T. Lynch,N. W. Haggarty,P. K. Gopal,N. C. Roy Food Funct. 2014 5 2768
2. Bifidobacterium longum relieves constipation by regulating the intestinal barrier of mice

Linlin Wang,Mao Chai,Jialiang Wang,Qiangqing YU,Gang Wang,Hao Zhang,Jianxin Zhao,Wei Chen Food Funct. 2022 13 5037
3. The cellular toxicology of mitragynine, the dominant alkaloid of the narcotic-like herb, Mitragyna speciosa Korth

Nor Aini Saidin,Elaine Holmes,Hiromitsu Takayama,Nigel J. Gooderham Toxicol. Res. 2015 4 1173
4. CO2-responsive gels

Ross D. Jansen-van Vuuren,Sina Naficy,Maedeh Ramezani,Michael Cunningham,Philip Jessop Chem. Soc. Rev. 2023 52 3470
5. Molecular determinants for drug–receptor interactions. Part 5. Anisotropic and internal motions in analgesic narcotics (morphine, oxymorphone) and related antagonists (nalorphine, naloxone) by carbon-13 nuclear magnetic resonance spin–lattice relaxation times

Giuseppe C. Pappalardo,Lajos Radics,Marcello Baldo,Antonio Grassi J. Chem. Soc. Perkin Trans. 2 1985 955

Related Categories

465-65-6 (Naloxone) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:465-65-6)纳洛酮

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry